Cas no 1261481-62-2 (2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine)

• Product Name: 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine
• CAS No: 1261481-62-2
• MF: C₁₆H₁₃F₆N
• MW: 333.271545171738
• CID: 4999233
• Update Time: 2025-10-30

2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine

• Inchi： 1S/C16H13F6N/c17-15(18,19)12-5-1-4-11(9-12)13-6-2-3-10(7-8-23)14(13)16(20,21)22/h1-6,9H,7-8,23H2
• InChI Key： NPJFZWUYAYWHKC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CCN)C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 333.095
• Monoisotopic Mass: 333.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26

Additional information on 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine

Comprehensive Overview of 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine (CAS No. 1261481-62-2)

The compound 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine (CAS No. 1261481-62-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the presence of trifluoromethyl groups and a biphenyl backbone, make it a valuable intermediate for the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutics and high-performance polymers.

One of the most notable aspects of 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine is its role in medicinal chemistry. The trifluoromethyl groups enhance the compound's metabolic stability and lipophilicity, which are critical properties for drug candidates. This has led to its investigation in the design of small-molecule inhibitors targeting various enzymes and receptors. For instance, its structural motif is often found in compounds studied for their potential anti-inflammatory and anticancer activities. The growing demand for precision medicine and targeted therapies has further amplified interest in such specialized building blocks.

In addition to its pharmaceutical applications, 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine is also relevant in the field of advanced materials. The biphenyl core, combined with fluorinated substituents, contributes to exceptional thermal and chemical stability, making it suitable for high-performance polymers and liquid crystals. These materials are increasingly used in flexible electronics, OLED displays, and other cutting-edge technologies. As the push for sustainable materials gains momentum, researchers are exploring how fluorinated compounds like this can contribute to energy-efficient solutions.

The synthesis and characterization of 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine require advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's high purity and consistency, which are essential for both research and industrial applications. The compound's CAS No. 1261481-62-2 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory frameworks. This is particularly important in an era where chemical safety and transparency are paramount concerns for stakeholders.

From an environmental perspective, the use of fluorinated compounds like 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine is under scrutiny due to their persistence in ecosystems. However, advancements in green chemistry are addressing these challenges by developing more sustainable synthesis routes and recycling methods. The compound's potential role in biodegradable materials and eco-friendly coatings is an area of active investigation, aligning with global efforts to reduce the environmental footprint of chemical industries.

In summary, 2-(2,3'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine (CAS No. 1261481-62-2) is a versatile and high-value compound with broad applications in pharmaceuticals and advanced materials. Its unique properties, combined with the growing emphasis on sustainable innovation and precision medicine, position it as a key player in modern chemical research. As scientific and industrial communities continue to explore its potential, this compound is likely to remain a focal point in the development of next-generation technologies and therapies.